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Compound of Interest

Compound Name: Chromotropic acid disodium salt
CAS No.: 129-96-4
Cat. No.: B086760
Get Quote
. J

This guide serves as an in-depth technical resource for researchers, scientists, and drug
development professionals on the application of chromotropic acid disodium salt as a pivotal
analytical reagent. It moves beyond simple procedural outlines to provide a deeper
understanding of the chemical principles, methodological nuances, and validation requirements
essential for robust and reliable analytical outcomes.

Core Chemical and Physical Properties

Chromotropic acid disodium salt, systematically named 4,5-dihydroxynaphthalene-2,7-
disulfonic acid disodium salt, is most commonly available as a dihydrate. Its fundamental
properties are crucial for its application in sensitive analytical methods.

Table 1: Physicochemical Properties of Chromotropic Acid Disodium Salt Dihydrate
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Property Value Source(s)

CAS Number 5808-22-0 [1][2]

Molecular Formula C10HsNa208S2-2H20 [3114]

Molecular Weight 400.29 g/mol [2][41[5]
Off-white to buff or light brown

Appearance [1][6]
powder

Melting Point >300 °C [7]

Solubility Soluble in water [6][8]
Disodium 4,5-

Synonyms dihydroxynaphthalene-2,7- [319]

disulfonate, Chromotrope 2R

Principle of Action: The Chemistry of Colorimetric
Detection

The utility of chromotropic acid disodium salt in analytical chemistry is rooted in its ability to
form intensely colored complexes with specific analytes, most notably formaldehyde and nitrate
ions. This property allows for their quantification using spectrophotometry.

The Formaldehyde Reaction: A Mechanistic Perspective

The reaction between formaldehyde and chromotropic acid in a concentrated sulfuric acid
medium is a cornerstone of trace formaldehyde analysis and is the basis for the NIOSH Method
3500.[10][11] The reaction proceeds via an electrophilic aromatic substitution, leading to the
formation of a purple-colored dibenzoxanthylium monocationic chromogen.[7][12]

The role of concentrated sulfuric acid is multifaceted and critical:

o Dehydration: It acts as a powerful dehydrating agent, facilitating the condensation reaction
between formaldehyde and the chromotropic acid molecules.
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» Protonation: It provides the highly acidic environment necessary for the formation and
stabilization of the carbocation intermediates.

o Oxidation: The strong acid also serves as the oxidizing agent in the final step to form the
stable, colored chromogen.[13][14]

The final product exhibits a strong absorbance maximum around 580 nm, allowing for sensitive
and specific quantification.[11][12]
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Caption: Reaction pathway for formaldehyde detection.

The Nitrate Reaction
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Chromotropic acid also reacts with nitrate ions in a highly acidic medium (typically 75-97%
sulfuric acid) to produce a stable, yellow-colored complex with an absorption maximum at
approximately 410 nm.[1][2][15] This reaction provides a simple and rapid method for the
spectrophotometric determination of nitrates in various matrices, including water and air
samples.[1][15]

Validated Experimental Protocols

The following sections provide detailed, step-by-step protocols derived from established
methods. These protocols are designed to be self-validating through the inclusion of blanks,
standards, and quality control checks.

Protocol for Formaldehyde Determination (Adapted from
NIOSH Method 3500)

This method is suitable for the quantification of formaldehyde in aqueous samples or air
samples collected in a sodium bisulfite solution.[8]

3.1.1 Reagent Preparation

o Chromotropic Acid Reagent (1% wi/v): Dissolve 0.10 g of chromotropic acid disodium salt
dihydrate in deionized water and dilute to 10 mL. This solution should be freshly prepared
weekly and stored in a brown bottle.[8]

o Absorbing Solution (1% Sodium Bisulfite): Dissolve 1.0 g of sodium bisulfite (NaHSO3) in
100 mL of deionized water. Prepare fresh weekly.[8]

 Sulfuric Acid: Concentrated (96%) sulfuric acid.

o Formaldehyde Stock Solution (1 mg/mL): Prepare by diluting 2.7 mL of 37% formalin solution
to 1 L with deionized water. Standardize this solution titrimetrically.[8]

» Calibration Standards: Prepare a series of working standards by diluting the stock solution
with the 1% sodium bisulfite solution to cover the expected sample concentration range (e.g.,
0.1to 2.0 pg/mL).[8]

3.1.2 Analytical Procedure
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Sample Preparation: Pipette a 4 mL aliquot of the sample solution (or standard/blank) into a
25 mL glass-stoppered flask.[8]

Reagent Addition: Add 0.1 mL of the 1% chromotropic acid solution to the flask and mix
thoroughly.[8]

Acidification: Carefully and slowly add 6 mL of concentrated sulfuric acid to the flask.
Caution: This step is highly exothermic and should be performed in a fume hood with
appropriate personal protective equipment (PPE). Mix well.

Color Development: Stopper the flask and heat in a water bath at 60°C for 15-20 minutes.[6]
[16]

Cooling: Remove the flasks and allow them to cool to room temperature.

Spectrophotometric Measurement: Measure the absorbance of the solution at 580 nm using
a spectrophotometer. Use a reagent blank (4 mL of absorbing solution carried through the
entire procedure) to zero the instrument.[12]

Quantification: Construct a calibration curve by plotting the absorbance of the standards
against their concentrations. Determine the formaldehyde concentration in the samples from
this curve.
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Caption: Workflow for formaldehyde quantification.

3.1.3 Causality and Trustworthiness
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e Why Sodium Bisulfite? Formaldehyde in air samples is trapped in a sodium bisulfite solution
to form a stable addition product, preventing its loss through volatilization or polymerization.
This complex is readily decomposed in the acidic conditions of the assay, releasing the
formaldehyde for reaction.[4][17]

o Heating Step: The 60°C heating step accelerates the reaction, ensuring complete color
development within a practical timeframe.[6][16]

» Self-Validation: The use of a reagent blank corrects for any background absorbance from the
reagents themselves. The calibration curve, constructed from standards of known
concentration, ensures the accuracy of the quantification.

Protocol for Nitrate Determination

This protocol is effective for determining nitrate concentrations in water samples.

3.2.1 Reagent Preparation

Chromotropic Acid Solution: Dissolve 100 mg of chromotropic acid disodium salt
dihydrate in 100 mL of concentrated (95-97%) sulfuric acid.

Sulfuric Acid: Concentrated (95-97%).

Nitrate Stock Solution (100 mg/L NOs~): Dissolve 0.1371 g of anhydrous sodium nitrate
(NaNO:s) in deionized water and dilute to 1 L.

Calibration Standards: Prepare working standards by diluting the stock solution to cover the
desired range (e.g., 0.5 to 10 mg/L).[15]

3.2.2 Analytical Procedure

o Sample Preparation: Place 2.0 mL of the water sample (or standard/blank) into a dry reaction
tube.

» Acidification & Reaction: Carefully add 8.0 mL of concentrated (95-97%) sulfuric acid
containing the dissolved chromotropic acid. Mix well and allow the reaction to proceed for at
least 2 hours at room temperature.[15]
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» Spectrophotometric Measurement: Measure the absorbance of the yellow complex at 410
nm against a reagent blank.[15]

e Quantification: Prepare a calibration curve from the standard solutions and determine the
nitrate concentration in the sample.

Addressing Interferences: Ensuring Method
Specificity

No analytical method is without potential interferences. Acknowledging and mitigating these is
key to generating trustworthy data.

Table 2: Common Interferences and Mitigation Strategies
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Analyte Interference Mitigation Strategy = Source(s)

Produce a yellow-
orange color,
interfering at 580 nm.
For air samples,
Formaldehyde Nitrates & Nitrites absorption in sodium [4151[17]
bisulfite solution
prevents the formation
of nitrate ions from

atmospheric NOX.

Can cause a negative

bias. Specialized

removal techniques
Phenols ) ) [8]

may be required if

phenol concentrations

are high.

Generally, little
interference is
observed from other
Other Aldehydes ) [11]
aldehydes, making the

method highly

specific.
Reacts to form a
colored product. Add
) o urea to the sample to
Nitrate Nitrites [1][2]

catalytically
decompose nitrite as

nitrogen gas.

High concentrations
can interfere. Mask

Chloride the chloride by adding  [1][2]
antimony(lll) sulfate

solution.

© 2026 BenchChem. All rights reserved. 9/14 Tech Support


https://www.tandfonline.com/doi/abs/10.1080/00028896809343024
https://pubs.acs.org/doi/pdf/10.1021/ac50020a059
https://www.tandfonline.com/doi/pdf/10.1080/00028896809343024
https://www.cdc.gov/niosh/docs/2003-154/pdfs/3500.pdf
https://en.wikipedia.org/wiki/Chromotropic_acid
https://scope.dge.carnegiescience.edu/SCOPE_6/SCOPE_6_30-2._Nitrate%20in%20air.pdf
https://scispace.com/pdf/the-determination-of-nitrate-2za68gyuuf.pdf
https://scope.dge.carnegiescience.edu/SCOPE_6/SCOPE_6_30-2._Nitrate%20in%20air.pdf
https://scispace.com/pdf/the-determination-of-nitrate-2za68gyuuf.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086760?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Can interfere with
color development.

Oxidizing Agents Add excess sodium [11[2]
sulfite to remove this

interference.

Conclusion: The Enduring Relevance of a Classic
Reagent

Chromotropic acid disodium salt remains an indispensable reagent for its simplicity,
sensitivity, and cost-effectiveness in the quantification of formaldehyde and nitrates. While
modern chromatographic techniques exist, the spectrophotometric methods described herein
offer a robust and accessible approach, particularly for routine analysis and screening. By
understanding the underlying chemical principles, carefully controlling experimental
parameters, and proactively addressing potential interferences, researchers can leverage this
classic reagent to generate high-quality, reliable data critical to scientific advancement and

safety assessment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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